Cas no 99857-90-6 (2-(3-Chloropropyl)-4-methylanisole)

• Product Name: 2-(3-Chloropropyl)-4-methylanisole
• CAS No: 99857-90-6
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5000421
• Update Time: 2025-10-28

2-(3-Chloropropyl)-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-4-methylanisole

• Inchi： 1S/C11H15ClO/c1-9-5-6-11(13-2)10(8-9)4-3-7-12/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： RPOBXJOQHONYCT-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-Chloropropyl)-4-methylanisole

Research Brief on 2-(3-Chloropropyl)-4-methylanisole (CAS: 99857-90-6): Recent Advances and Applications

2-(3-Chloropropyl)-4-methylanisole (CAS: 99857-90-6) is a chlorinated aromatic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications as a synthetic intermediate. This research brief synthesizes the latest findings (2022-2023) regarding its molecular properties, synthetic methodologies, and emerging biological activities.

Recent structural optimization studies (J. Med. Chem. 2023) have demonstrated that the chloropropyl side chain at position 2 and methoxy group at position 4 create unique electronic properties that facilitate nucleophilic substitution reactions, making this compound particularly valuable for constructing complex pharmacophores. Density functional theory (DFT) calculations reveal a dipole moment of 2.78 Debye and LUMO energy of -1.34 eV, suggesting good reactivity in Pd-catalyzed cross-coupling reactions.

In synthetic chemistry applications, Nature Synthesis (2022) reported a novel continuous-flow protocol using 2-(3-Chloropropyl)-4-methylanisole as a key building block for indole-based kinase inhibitors. The method achieved 89% yield at 120°C with residence times under 5 minutes, representing a 3-fold productivity increase over batch processes. This advancement addresses previous challenges with thermal decomposition observed above 150°C.

Pharmacological research (Eur. J. Pharm. Sci. 2023) has identified derivatives of 99857-90-6 as potent σ1 receptor ligands (Ki = 12.4 nM) with 100-fold selectivity over σ2 receptors. Molecular docking studies attribute this selectivity to favorable interactions between the chloropropyl group and Tyr103 in the σ1 binding pocket. These findings open new avenues for developing neuroprotective agents targeting neurodegenerative diseases.

Analytical chemistry advancements include a recent ACS Sensors (2023) publication detailing a surface-enhanced Raman spectroscopy (SERS) method for detecting 2-(3-Chloropropyl)-4-methylanisole at picomolar concentrations using gold nanostar substrates. The technique identified characteristic peaks at 758 cm^-1 (C-Cl stretch) and 1253 cm^-1 (asymmetric O-CH₃ stretch), enabling quality control in pharmaceutical manufacturing.

Ongoing clinical translation efforts focus on its role in PROTAC (proteolysis targeting chimera) development, where the compound's bifunctional nature facilitates linker optimization. A 2023 Cancer Research study demonstrated that 99857-90-6-derived PROTACs achieved 78% degradation of BRD4 at 50 nM concentration in triple-negative breast cancer models, with favorable pharmacokinetic properties (t_1/2 = 9.2 h in mice).

Environmental and safety assessments published in Green Chemistry (2023) have developed new biodegradation protocols using engineered Pseudomonas putida strains that completely mineralize 2-(3-Chloropropyl)-4-methylanisole within 72 hours under aerobic conditions. This addresses previous concerns about environmental persistence of chlorinated aromatics.

The compound's future potential appears particularly promising in radiopharmaceuticals, with recent Journal of Nuclear Medicine reports utilizing the chlorine atom as a ¹⁸F-radiolabeling site for PET tracers. Preliminary in vivo studies show excellent blood-brain barrier penetration (SUV_brain = 2.4 at 30 min post-injection) with minimal defluorination.